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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acreozast, also known as TYB-2285, is an investigational drug identified as a Vascular Cell

Adhesion Molecule-1 (VCAM-1) inhibitor and a histamine release inhibitor.[1] These properties

suggest its potential therapeutic application in inflammatory and allergic conditions such as

asthma and atopic dermatitis. This document provides detailed application notes and protocols

for the dissolution and preparation of Acreozast for in vitro experimental use, based on

available data and standard laboratory practices.

Chemical Properties
A summary of the key chemical properties of Acreozast is provided in the table below.

Property Value

Synonyms
TYB-2285, 3,5-bis(acetoxyacetylamino)-4-

chlorobenzonitrile

Molecular Formula C₁₅H₁₄ClN₃O₆

Molecular Weight 367.74 g/mol

Appearance Solid
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Data Presentation: In Vitro Experimental Parameters
The following table summarizes the known quantitative data for the use of Acreozast in in vitro

experiments.

Parameter Value Reference

Effective Concentration Range 10⁻⁷ M to 10⁻⁴ M [1]

Cell Type Splenic Lymphocytes [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice

Recommended Final DMSO

Concentration in Media
≤ 0.1% General Practice

Experimental Protocols
Protocol 1: Dissolving Acreozast and Preparing a Stock
Solution
Objective: To prepare a high-concentration stock solution of Acreozast for subsequent dilution

in cell culture media.

Materials:

Acreozast powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:
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Determine the required amount of Acreozast: Based on its molecular weight (367.74 g/mol

), calculate the mass of Acreozast needed to prepare a stock solution of the desired molarity

(e.g., 10 mM or 100 mM).

Weigh the Acreozast powder: Carefully weigh the calculated amount of Acreozast powder

in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO to the microcentrifuge tube to achieve the

desired stock solution concentration.

Dissolve the compound: Vortex the tube vigorously until the Acreozast powder is completely

dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution if necessary.

Sterilization: As Acreozast solutions are likely heat-labile, sterilization should be performed

by filtering the stock solution through a 0.22 µm syringe filter into a sterile tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage.

Protocol 2: Preparing Working Solutions for Cell Culture
Experiments
Objective: To dilute the Acreozast stock solution to the final desired experimental

concentrations in cell culture medium.

Materials:

Acreozast stock solution (from Protocol 1)

Pre-warmed complete cell culture medium

Sterile conical tubes or multi-well plates

Calibrated micropipettes

Procedure:
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Thaw the stock solution: Thaw a single aliquot of the Acreozast stock solution at room

temperature.

Calculate the required volume of stock solution: Determine the volume of the stock solution

needed to achieve the final desired concentration in your cell culture experiment.

Serial Dilution (Recommended): It is recommended to perform serial dilutions to achieve the

final low concentrations (e.g., in the 10⁻⁷ M to 10⁻⁴ M range).

Prepare an intermediate dilution by adding a small volume of the stock solution to a larger

volume of pre-warmed cell culture medium.

From this intermediate dilution, prepare the final working concentrations by further diluting

in the cell culture medium.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium does not exceed 0.1% to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should be included in all experiments.

Addition to Cells: Add the prepared working solutions of Acreozast to your cell cultures and

proceed with your experimental incubation.

Mandatory Visualizations
Signaling Pathways
// Nodes Acreozast [label="Acreozast", fillcolor="#EA4335", fontcolor="#FFFFFF"]; VCAM1

[label="VCAM-1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Rac1 [label="Rac-1",

fillcolor="#FBBC05", fontcolor="#202124"]; NOX2 [label="NOX2", fillcolor="#FBBC05",

fontcolor="#202124"]; ROS [label="ROS (H₂O₂)", fillcolor="#FBBC05", fontcolor="#202124"];

MMPs [label="MMPs", fillcolor="#34A853", fontcolor="#FFFFFF"]; PKCa [label="PKCα",

fillcolor="#34A853", fontcolor="#FFFFFF"]; PTP1B [label="PTP1B", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Leukocyte_Transmigration

[label="Leukocyte\nTransendothelial\nMigration", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"];
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// Edges Acreozast -> VCAM1 [label="Inhibits", color="#EA4335", fontcolor="#202124"];

VCAM1 -> Rac1 [color="#4285F4", fontcolor="#202124"]; Rac1 -> NOX2 [color="#4285F4",

fontcolor="#202124"]; NOX2 -> ROS [color="#4285F4", fontcolor="#202124"]; ROS -> MMPs

[color="#4285F4", fontcolor="#202124"]; ROS -> PKCa [color="#4285F4",

fontcolor="#202124"]; PKCa -> PTP1B [color="#4285F4", fontcolor="#202124"]; {MMPs,

PTP1B} -> Leukocyte_Transmigration [color="#4285F4", fontcolor="#202124"]; }

Caption: VCAM-1 Signaling Pathway Inhibition by Acreozast.

// Nodes Allergen [label="Allergen", shape=invhouse, fillcolor="#FBBC05",

fontcolor="#202124"]; IgE [label="IgE", fillcolor="#FBBC05", fontcolor="#202124"]; Mast_Cell

[label="Mast Cell", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

Signal_Transduction [label="Signal\nTransduction", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Ca_Influx [label="Ca²⁺ Influx", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Histamine_Release

[label="Histamine\nRelease", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Acreozast [label="Acreozast", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Allergen -> IgE [color="#202124", fontcolor="#202124"]; IgE -> Mast_Cell

[label="Binds to", color="#202124", fontcolor="#202124"]; Mast_Cell -> Signal_Transduction

[color="#202124", fontcolor="#202124"]; Signal_Transduction -> Ca_Influx [color="#202124",

fontcolor="#202124"]; Ca_Influx -> Histamine_Release [color="#202124",

fontcolor="#202124"]; Acreozast -> Signal_Transduction [label="Inhibits", color="#34A853",

fontcolor="#202124"]; }

Caption: General Mechanism of Histamine Release Inhibition.

Experimental Workflow
// Nodes Start [label="Start: Acreozast Powder", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"]; Dissolve [label="Dissolve in DMSO\nto make Stock Solution",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Store [label="Aliquot and Store\nat -20°C / -80°C",

fillcolor="#FBBC05", fontcolor="#202124"]; Dilute [label="Prepare Working Solutions\nin Cell

Culture Medium", fillcolor="#34A853", fontcolor="#FFFFFF"]; Treat [label="Treat Cells",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; Assay [label="Perform Experimental Assay",

shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
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// Edges Start -> Dissolve [color="#202124"]; Dissolve -> Store [color="#202124"]; Store ->

Dilute [color="#202124"]; Dilute -> Treat [color="#202124"]; Treat -> Assay [color="#202124"]; }

Caption: Workflow for Preparing Acreozast for Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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